80-58-0

2-Bromobutyric acid

In Stock

• CAS RN:
• 80-58-0

• Formula:
• C4H7BrO2

• InChI:
• InChI=1S/C4H7BrO2/c1-2-3(5)4(6)7/h3H,2H2,1H3,(H,6,7)

• InChIKey:
• YAQLSKVCTLCIIE-UHFFFAOYSA-N

• 2-Bromobutyric acid, also known as 2-Bromobutyric acid, is a useful research compound. Its molecular formula is C4H7BrO2 and its molecular weight is 167 g/mol. The purity is usually 95%.

Bis[(benzylamino)methyl]phosphinic acid;hydrochloride

• CAS RN:
• 5280-58-0

• Formula:
• C16H22ClN2O2P

• InChI:
• InChI=1S/C16H21N2O2P.ClH/c19-21(20,13-17-11-15-7-3-1-4-8-15)14-18-12-16-9-5-2-6-10-16;/h1-10,17-18H,11-14H2,(H,19,20);1H

• InChIKey:
• GBQSNTABAVGTIY-UHFFFAOYSA-N

• Bis[(benzylamino)methyl]phosphinic acid;hydrochloride is a useful research compound. Its molecular formula is C16H22ClN2O2P and its molecular weight is 340.78 g/mol. The purity is usually 95%.

2-chloro-1-benzothiophene-5-sulfonyl chloride

In Stock

• CAS RN:
• 445280-58-0

• Formula:
• C8H4Cl2O2S2

• 2-chloro-1-benzothiophene-5-sulfonyl chloride is a useful research compound. Its molecular formula is C8H4Cl2O2S2 and its molecular weight is 267.2. The purity is usually 95%.

Methyl 4-[(carbamimidoylsulfanyl)methyl]benzoate hydrobromide

In Stock

• CAS RN:
• 479580-58-0

• Formula:
• C10H13BrN2O2S

• InChI:
• InChI=1S/C10H12N2O2S.BrH/c1-14-9(13)8-4-2-7(3-5-8)6-15-10(11)12;/h2-5H,6H2,1H3,(H3,11,12);1H

• InChIKey:
• VTHQEXFLCMZPBW-UHFFFAOYSA-N

• Methyl 4-[(carbamimidoylsulfanyl)methyl]benzoate hydrobromide is a useful research compound. Its molecular formula is C10H13BrN2O2S and its molecular weight is 305.19. The purity is usually 95%.

N-(3-(1-pivaloyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

In Stock

• CAS RN:
• 851780-58-0

• Formula:
• C19H23N3O3S2

• InChI:
• InChI=1S/C19H23N3O3S2/c1-19(2,3)18(23)22-16(17-9-6-10-26-17)12-15(20-22)13-7-5-8-14(11-13)21-27(4,24)25/h5-11,16,21H,12H2,1-4H3

• InChIKey:
• CEWFNUWMCVDAIC-UHFFFAOYSA-N

• N-(3-(1-pivaloyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C19H23N3O3S2 and its molecular weight is 405.53. The purity is usually 95%.

3-(3,5-Dimethylphenyl)-3'-fluoropropiophenone

In Stock

• CAS RN:
• 898780-58-0

• Formula:
• C17H17FO

• InChI:
• InChI=1S/C17H17FO/c1-12-8-13(2)10-14(9-12)6-7-17(19)15-4-3-5-16(18)11-15/h3-5,8-11H,6-7H2,1-2H3

• InChIKey:
• JHZPQSXINGIFLW-UHFFFAOYSA-N

• 3-(3,5-Dimethylphenyl)-3'-fluoropropiophenone is a useful research compound. Its molecular formula is C17H17FO and its molecular weight is 256.31 g/mol. The purity is usually 95%.

8-(butylamino)-7-(4-fluorobenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

In Stock

• CAS RN:
• 505080-58-0

• Formula:
• C17H20FN5O2

• InChI:
• InChI=1S/C17H20FN5O2/c1-3-4-9-19-16-20-14-13(15(24)21-17(25)22(14)2)23(16)10-11-5-7-12(18)8-6-11/h5-8H,3-4,9-10H2,1-2H3,(H,19,20)(H,21,24,25)

• InChIKey:
• LGGBEYWBACDESG-UHFFFAOYSA-N

• 8-(butylamino)-7-(4-fluorobenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C17H20FN5O2 and its molecular weight is 345.378. The purity is usually 95%.

(Z)-ethyl 2-((4-bromobenzoyl)imino)-5-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

In Stock

• CAS RN:
• 534580-58-0

• Formula:
• C26H23BrN4O5

• InChI:
• InChI=1S/C26H23BrN4O5/c1-2-35-26(34)20-14-19-22(28-21-7-3-4-12-30(21)25(19)33)31(15-18-6-5-13-36-18)23(20)29-24(32)16-8-10-17(27)11-9-16/h3-4,7-12,14,18H,2,5-6,13,15H2,1H3

• InChIKey:
• ROOGPOYSMJCRSU-FAJYDZGRSA-N

• (Z)-ethyl 2-((4-bromobenzoyl)imino)-5-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C26H23BrN4O5 and its molecular weight is 551.397. The purity is usually 95%.

N'-(4,5-dimethylbenzo[d]thiazol-2-yl)-4-oxo-4H-chromene-3-carbohydrazide

In Stock

• CAS RN:
• 851980-58-0

• Formula:
• C19H15N3O3S

• InChI:
• InChI=1S/C19H15N3O3S/c1-10-7-8-15-16(11(10)2)20-19(26-15)22-21-18(24)13-9-25-14-6-4-3-5-12(14)17(13)23/h3-9H,1-2H3,(H,20,22)(H,21,24)

• InChIKey:
• ZYWNZROYEFICCQ-UHFFFAOYSA-N

• N'-(4,5-dimethylbenzo[d]thiazol-2-yl)-4-oxo-4H-chromene-3-carbohydrazide is a useful research compound. Its molecular formula is C19H15N3O3S and its molecular weight is 365.41. The purity is usually 95%.

3-Chlorobenzofuran-2-carboxylic acid

In Stock

• CAS RN:
• 856180-58-0

• Formula:
• C9H5ClO3

• InChI:
• InChI=1S/C9H5ClO3/c10-7-5-3-1-2-4-6(5)13-8(7)9(11)12/h1-4H,(H,11,12)

• InChIKey:
• HYYPKAKRYNNGPH-UHFFFAOYSA-N

• 3-Chlorobenzofuran-2-carboxylic acid is a useful research compound. Its molecular formula is C9H5ClO3 and its molecular weight is 196.59. The purity is usually 95%.

4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl diethylcarbamate

In Stock

• CAS RN:
• 869080-58-0

• Formula:
• C21H21NO4

• InChI:
• InChI=1S/C21H21NO4/c1-4-22(5-2)21(24)25-16-11-12-17-14(3)19(15-9-7-6-8-10-15)20(23)26-18(17)13-16/h6-13H,4-5H2,1-3H3

• InChIKey:
• CGZNNTJUYHEYPI-UHFFFAOYSA-N

• 4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl diethylcarbamate is a useful research compound. Its molecular formula is C21H21NO4 and its molecular weight is 351.402. The purity is usually 95%.

1H-Imidazole-2-propanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-(4-pyridinylmethyl)-

• CAS RN:
• 178980-58-0

• Formula:
• C21H23Cl2N3OS

• InChI:
• InChI=1S/C21H23Cl2N3OS/c1-14(2)20-21(28-18-11-16(22)10-17(23)12-18)26(19(25-20)4-3-9-27)13-15-5-7-24-8-6-15/h5-8,10-12,14,27H,3-4,9,13H2,1-2H3

• InChIKey:
• VRNVUQQLMIVBJR-UHFFFAOYSA-N

• 1H-Imidazole-2-propanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-(4-pyridinylmethyl)- is a useful research compound. Its molecular formula is C21H23Cl2N3OS and its molecular weight is 436.4 g/mol. The purity is usually 95%.

N-(4-(3,4-dimethylphenyl)thiazol-2-yl)-3-(methylsulfonyl)benzamide

In Stock

• CAS RN:
• 880280-58-0

• Formula:
• C19H18N2O3S2

• InChI:
• InChI=1S/C19H18N2O3S2/c1-12-7-8-14(9-13(12)2)17-11-25-19(20-17)21-18(22)15-5-4-6-16(10-15)26(3,23)24/h4-11H,1-3H3,(H,20,21,22)

• InChIKey:
• UCQIJPGNEOVDOT-UHFFFAOYSA-N

• N-(4-(3,4-dimethylphenyl)thiazol-2-yl)-3-(methylsulfonyl)benzamide is a useful research compound. Its molecular formula is C19H18N2O3S2 and its molecular weight is 386.48. The purity is usually 95%.

1-Naphthylamine, 5,6,7,8-tetrahydro-2,3-dimethyl-N-(2-oxazolinyl)-

• CAS RN:
• 102280-58-0

• Formula:
• C15H20N2O

• InChI:
• InChI=1S/C15H20N2O/c1-10-9-12-5-3-4-6-13(12)14(11(10)2)17-15-16-7-8-18-15/h9H,3-8H2,1-2H3,(H,16,17)

• InChIKey:
• RIMWFIQWAZTNRF-UHFFFAOYSA-N

• 1-Naphthylamine, 5,6,7,8-tetrahydro-2,3-dimethyl-N-(2-oxazolinyl)-, also known as 1-Naphthylamine, 5,6,7,8-tetrahydro-2,3-dimethyl-N-(2-oxazolinyl)-, is a useful research compound. Its molecular formula is C15H20N2O and its molecular weight is 244.33 g/mol. The purity is usually 95%.

Diethyl ureidomalonate

In Stock

• CAS RN:
• 500880-58-0

• Formula:
• C8H14N2O5

• InChI:
• InChI=1S/C8H14N2O5/c1-3-14-6(11)5(10-8(9)13)7(12)15-4-2/h5H,3-4H2,1-2H3,(H3,9,10,13)

• InChIKey:
• HHIQUVWDEJKFDJ-UHFFFAOYSA-N

• Diethyl ureidomalonate, also known as Diethyl ureidomalonate, is a useful research compound. Its molecular formula is C8H14N2O5 and its molecular weight is 218.21 g/mol. The purity is usually 95%.

Spiro(3H-indole-3,4'-piperidine), 5-chloro-1,2-dihydro-1-(1H-pyrrolo(2,3-d)pyrimidin-4-yl)-

• CAS RN:
• 908280-58-0

• Formula:
• C18H18ClN5

• InChI:
• InChI=1S/C18H18ClN5/c19-12-1-2-15-14(9-12)18(4-7-20-8-5-18)10-24(15)17-13-3-6-21-16(13)22-11-23-17/h1-3,6,9,11,20H,4-5,7-8,10H2,(H,21,22,23)

• InChIKey:
• SYJAQTIUQWZRLK-UHFFFAOYSA-N

• PF-722135 is a bio-chemical.

N-[(2-chloropyridin-3-yl)methyl]-N-methylcyclopentanamine

In Stock

• CAS RN:
• 1250480-58-0

• Formula:
• C12H17ClN2

• InChI:
• InChI=1S/C12H17ClN2/c1-15(11-6-2-3-7-11)9-10-5-4-8-14-12(10)13/h4-5,8,11H,2-3,6-7,9H2,1H3

• InChIKey:
• KEKBNXGMYMCTCC-UHFFFAOYSA-N

• N-[(2-chloropyridin-3-yl)methyl]-N-methylcyclopentanamine is a useful research compound. Its molecular formula is C12H17ClN2 and its molecular weight is 224.73 g/mol. The purity is usually 95%.

1-(3-Oxetanyl)-1H-pyrazole-5-boronic acid pinacol ester

In Stock

• CAS RN:
• 1315280-58-0

• Formula:
• C12H19BN2O3

• InChI:
• InChI=1S/C12H19BN2O3/c1-11(2)12(3,4)18-13(17-11)10-5-6-14-15(10)9-7-16-8-9/h5-6,9H,7-8H2,1-4H3

• InChIKey:
• VHNCSHVEKCWKMA-UHFFFAOYSA-N

• 1-(3-Oxetanyl)-1H-pyrazole-5-boronic acid pinacol ester is a useful research compound. Its molecular formula is C12H19BN2O3 and its molecular weight is 250.1 g/mol. The purity is usually 95%.

1-[4-[3-(3-Hydroxypropyl)pyrrolidine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2361680-58-0

• Formula:
• C16H26N2O3

• InChI:
• InChI=1S/C16H26N2O3/c1-2-15(20)17-9-6-14(7-10-17)16(21)18-8-5-13(12-18)4-3-11-19/h2,13-14,19H,1,3-12H2

• InChIKey:
• PMUIVFPFPKQHPL-UHFFFAOYSA-N

• 1-[4-[3-(3-Hydroxypropyl)pyrrolidine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C16H26N2O3 and its molecular weight is 294.395. The purity is usually 95%.

1-(3-Oxetanyl)-1H-pyrazole-5-boronic acid pinacol ester

• CAS RN:
• 1315280-58-0; 1876473-44-7

• Formula:
• C12H19BN2O3

• InChI:
• InChI=1S/C12H19BN2O3/c1-11(2)12(3,4)18-13(17-11)10-5-6-14-15(10)9-7-16-8-9/h5-6,9H,7-8H2,1-4H3

• InChIKey:
• VHNCSHVEKCWKMA-UHFFFAOYSA-N

• 1-(3-Oxetanyl)-1H-pyrazole-5-boronic acid pinacol ester is a useful research compound. Its molecular formula is C12H19BN2O3 and its molecular weight is 250.11. The purity is usually 95%.